Cas no 114302-81-7 (Adenosine, 2,8-dichloro-2'-deoxy-)
114302-81-7 structure
Product Name:Adenosine, 2,8-dichloro-2'-deoxy-
CAS No:114302-81-7
MF:C10H11Cl2N5O3
MW:320.132039308548
CID:1202105
Update Time:2024-08-02
Adenosine, 2,8-dichloro-2'-deoxy- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 2,8-dichloro-2'-deoxy-
- Adenosine, 2,8-dichloro-2'-deoxy- (6CI,9CI)
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- Inchi: 1S/C10H11Cl2N5O3/c11-9-15-7(13)6-8(16-9)17(10(12)14-6)5-1-3(19)4(2-18)20-5/h3-5,18-19H,1-2H2,(H2,13,15,16)/t3-,4+,5+/m0/s1
- InChI Key: YODFHZZEXFEFHQ-VPENINKCSA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(Cl)N=3)N)N=C2Cl)C[C@@H]1O
Computed Properties
- Exact Mass: 349.03469
Experimental Properties
- Density: 2.14±0.1 g/cm3(Predicted)
- Boiling Point: 631.0±65.0 °C(Predicted)
- PSA: 114.55
- pka: 13.61±0.60(Predicted)
Adenosine, 2,8-dichloro-2'-deoxy- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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